Cas no 663168-41-0 (N-(2-methoxyphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(2-methoxyphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 663168-41-0
• MF: C₁₇H₁₆N₂O₅S
• MW: 360.384343147278
• CID: 5475871
• Update Time: 2025-10-29

N-(2-methoxyphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(2-methoxyphenyl)propanamide
• N-(2-methoxyphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C17H16N2O5S/c1-24-14-8-4-3-7-13(14)18-16(20)10-11-19-17(21)12-6-2-5-9-15(12)25(19,22)23/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key： FGONZTKJLPWMHI-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CCC(NC1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methoxyphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

N-(2-Methoxyphenyl)-3-(1,1,3-Trioxo-2,3-Dihydro-1λ⁶,2-Benzothiazol-2-Yl)Propanamide: A Comprehensive Overview

The compound with CAS No. 663168-41-0, known as N-(2-methoxyphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)propanamide, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities and structural versatility. The benzothiazole core of this molecule is a key feature that contributes to its reactivity and functionality.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and development. The N-(2-methoxyphenyl) group attached to the propanamide chain introduces additional electronic and steric effects, which can significantly influence the compound's pharmacokinetic properties. The methoxy group is known to enhance solubility and improve bioavailability, making this compound a promising candidate for therapeutic applications.

The propanamide moiety in this compound plays a crucial role in its chemical reactivity. It serves as a versatile platform for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. Researchers have explored the use of this compound as a precursor for constructing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving the reaction of benzothiazole derivatives with appropriate amine precursors. The benzothiazole ring is typically formed via cyclization reactions under specific conditions, followed by nucleophilic substitution or coupling reactions to introduce the N-(2-methoxyphenyl) group. These methods have been optimized in recent studies to achieve higher yields and better purity.

The biological activity of N-(2-methoxyphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)propanamide has been extensively investigated. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against protein kinase C (PKC), a critical regulator of cell proliferation and survival.

Moreover, this compound has been explored for its antioxidant properties. The benzothiazole core is known to possess inherent antioxidant activity due to its ability to scavenge free radicals and inhibit lipid peroxidation. The presence of the methoxy group further enhances these properties by stabilizing the molecule's structure and improving its radical scavenging efficiency.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding interactions with target proteins at the atomic level. For example, molecular dynamics simulations have revealed that the N-(2-methoxyphenyl) group interacts favorably with hydrophobic pockets on the surface of target enzymes, while the benzothiazole ring forms hydrogen bonds with key residues.

In addition to its biological applications, this compound has also been studied for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. Its biodegradation pathways have been characterized, revealing that it undergoes rapid microbial degradation under aerobic conditions.

In conclusion, N-(2-methoxyphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)propanamide is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in drug discovery, materials science, and environmental chemistry.